Cas no 1980-00-3 (7(8H)-Pteridinone,2-(methylamino)-)

• Product Name: 7(8H)-Pteridinone,2-(methylamino)-
• CAS No: 1980-00-3
• MF: C₇H₇N₅O
• MW: 177.163379907608
• CID: 118263
• PubChem ID: 45099691
• Update Time: 2025-04-18

7(8H)-Pteridinone,2-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• 7(8H)-Pteridinone,2-(methylamino)-
• 2-(METHYLAMINO)PTERIDIN-7(1H)-ONE
• 2-(methylamino)-8H-pteridin-7-one
• 7(1H)-Pteridinone,2-(methylamino)-(9CI)
• DTXSID10668059
• 2-(Methylamino)pteridin-7(8H)-one
• 1980-00-3
• SCHEMBL25273885

• Inchi： 1S/C7H7N5O/c1-8-7-10-2-4-6(12-7)11-5(13)3-9-4/h2-3H,1H3,(H2,8,10,11,12,13)
• InChI Key： NASUWEUERPRNKO-UHFFFAOYSA-N
• SMILES： O=C1C=NC2=CN=C(NC)N=C2N1

Computed Properties

• Exact Mass: 176.05738
• Monoisotopic Mass: 177.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.3A^2
• XLogP3: -0.4

Experimental Properties

• PSA: 80.66